Cas no 88704-72-7 (2-(1H-Benzoimidazol-2-yl)-ethylamine HCl)

• Product Name: 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl
• CAS No: 88704-72-7
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD00547415
• CID: 710009
• PubChem ID: 43810443
• Update Time: 2025-06-13

2-(1H-Benzoimidazol-2-yl)-ethylamine HCl Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-ethanamine,hydrochloride (1:1)
• 2-(1H-Benzo[d]imidazol-2-yl)ethanamine hydrochloride
• 2-(1H-BENZIMIDAZOL-2-YL)ETHANAMINE HYDROCHLORIDE
• 2-(1H-Benzimidazol-2-yl)ethanamine hydrochloride (1:1)
• 2-(1H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE HCL
• AK155868
• NSC67437
• 2-beta-aminoethyl benzimidazole hydrochloride
• ST24039071
• 2-(1H-Benzo[d]imidazol-2-yl)ethanamine HCl
• 2-(1H-benzimidazol-2-yl)ethanamine;hydrochloride
• 1H-Benzimidazole-2-ethanamine, monohydrochloride (9CI)
• 2-(1H-1,3-Benzodiazol-2-yl)ethan-1-amine hydrochloride
• EN300-13505
• 2-(1H-Benzo[d]imidazol-2-yl)ethanaminehydrochloride
• C76966
• MFCD00547415
• 2-(1H-1,3-BENZODIAZOL-2-YL)ETHANAMINE HYDROCHLORIDE
• 88704-72-7
• AKOS024015199
• DS-8653
• AB93314
• 1H-Benzimidazole-2-ethanamine, monohydrochloride
• 2-(1H-Benzoimidazol-2-yl)-ethylamine hydrochloride
• NSC-67437
• CS-0043187
• 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl

• MDL： MFCD00547415
• Inchi： 1S/C9H11N3.ClH/c10-6-5-9-11-7-3-1-2-4-8(7)12-9;/h1-4H,5-6,10H2,(H,11,12);1H
• InChI Key： PRMJOSXHYYCNBG-UHFFFAOYSA-N
• SMILES： Cl.N1=C(CCN)NC2C1=CC=CC=2

Computed Properties

• Exact Mass: 197.072
• Monoisotopic Mass: 197.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Experimental Properties

• Melting Point: 215-230 °CEnamineEN300-13505

2-(1H-Benzoimidazol-2-yl)-ethylamine HCl Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature(BD60784)

Additional information on 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl

Research Brief on 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl (CAS: 88704-72-7): Recent Advances and Applications

2-(1H-Benzoimidazol-2-yl)-ethylamine HCl (CAS: 88704-72-7) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and neurological drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl is its role as a building block for the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

In the realm of anticancer research, 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl has shown potential as a scaffold for designing kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters reported that modifications to the benzimidazole core structure resulted in compounds with selective inhibitory effects on cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer drugs with improved efficacy and reduced side effects.

Neurological applications of 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl have also been explored, particularly in the context of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience highlighted the compound's ability to modulate glutamate receptors, which play a key role in excitotoxicity and neuronal damage. The researchers found that derivatives of this compound could potentially serve as neuroprotective agents, offering new avenues for treating conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl has been optimized in recent years to improve yield and purity. A 2023 paper in Organic Process Research & Development described a scalable and environmentally friendly synthetic route using green chemistry principles. This advancement is particularly significant for industrial-scale production, ensuring a reliable supply of the compound for further research and development.

In conclusion, 2-(1H-Benzoimidazol-2-yl)-ethylamine HCl (CAS: 88704-72-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse pharmacological properties and adaptability as a synthetic intermediate make it a promising candidate for the development of new therapeutic agents. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies and targeted drug delivery systems.